Cas no 646522-74-9 (Methanesulfonic acid, trifluoro-, 2-(1-oxopropyl)phenyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, 2-(1-oxopropyl)phenyl ester
• CAS No: 646522-74-9
• MF: C₁₀H₉F₃O₄S
• MW: 282.236272573471
• CID: 419659
• PubChem ID: 11448916
• Update Time: 2025-04-19

Methanesulfonic acid, trifluoro-, 2-(1-oxopropyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 2-(1-oxopropyl)phenyl ester
• (2-propanoylphenyl) trifluoromethanesulfonate
• ZGLRFEATIYLONZ-UHFFFAOYSA-N
• DTXSID60466264
• SCHEMBL14065615
• 646522-74-9

• Inchi： 1S/C10H9F3O4S/c1-2-8(14)7-5-3-4-6-9(7)17-18(15,16)10(11,12)13/h3-6H,2H2,1H3
• InChI Key： ZGLRFEATIYLONZ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC=CC=1C(CC)=O

Computed Properties

• Exact Mass: 282.01737
• Monoisotopic Mass: 282.01736442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 60.44